2-chloro-N-methyl-N-(4-methylphenyl)acetamide
Overview
Description
2-Chloro-N-methyl-N-(4-methylphenyl)acetamide, also known as CMPA, is an organic compound that is widely used in the synthesis of various products. It is a colorless, crystalline solid that has a melting point of 85°C and a boiling point of 230°C. CMPA is a versatile intermediate that can be used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and other chemicals. CMPA is also used in the manufacture of rubber and plastics.
Scientific Research Applications
2-chloro-N-methyl-N-(4-methylphenyl)acetamide has a variety of scientific research applications. It is used in the synthesis of a range of compounds, including pharmaceuticals, agrochemicals, and other chemicals. It is also used in the manufacture of rubber and plastics. Additionally, this compound is used in the synthesis of various compounds for use in drug discovery and development.
Mechanism of Action
2-chloro-N-methyl-N-(4-methylphenyl)acetamide is an organic compound that acts as a catalyst in the synthesis of various compounds. It acts by providing a nucleophilic site for the reaction of the starting materials, which then undergo a nucleophilic substitution reaction to form the desired product.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is a non-toxic compound that is not known to have any adverse effects on the body.
Advantages and Limitations for Lab Experiments
The advantages of using 2-chloro-N-methyl-N-(4-methylphenyl)acetamide in lab experiments include its availability, low cost, and ease of use. It is also a versatile intermediate that can be used to synthesize a variety of compounds. The main limitation of using this compound in lab experiments is that it is a relatively slow-acting catalyst, meaning that the reaction time may be longer than desired.
Future Directions
The future directions for research on 2-chloro-N-methyl-N-(4-methylphenyl)acetamide include further development of its synthesis methods, optimization of its reaction conditions, and investigation of its potential applications in drug discovery and development. Additionally, further research could be conducted to explore its potential use in the synthesis of other compounds, such as agrochemicals and plastics. Finally, further research could be conducted to explore its potential toxicity and environmental impact.
Synthesis Methods
2-chloro-N-methyl-N-(4-methylphenyl)acetamide is synthesized by a two-step process. In the first step, the starting materials are 4-methylphenol and chloroacetic acid. These are reacted in the presence of a base, such as sodium hydroxide, to form the intermediate, 4-methylphenylchloroacetate. In the second step, this compound is reacted with methyl amine to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-methyl-N-(4-methylphenyl)acetamide involves the reaction of 4-methylacetanilide with chloroacetyl chloride in the presence of a base to form the intermediate 2-chloro-N-(4-methylphenyl)acetamide. This intermediate is then reacted with methylamine to yield the final product.", "Starting Materials": [ "4-methylacetanilide", "chloroacetyl chloride", "methylamine", "base (such as triethylamine or pyridine)" ], "Reaction": [ "Step 1: 4-methylacetanilide is dissolved in a solvent such as dichloromethane and cooled to 0-5°C.", "Step 2: Chloroacetyl chloride is added dropwise to the solution while stirring. The reaction mixture is then allowed to warm to room temperature and stirred for several hours.", "Step 3: A base such as triethylamine or pyridine is added to the reaction mixture to neutralize the hydrogen chloride generated during the reaction.", "Step 4: The resulting 2-chloro-N-(4-methylphenyl)acetamide intermediate is isolated by filtration or extraction.", "Step 5: The intermediate is dissolved in a solvent such as ethanol or methanol.", "Step 6: Methylamine is added to the solution and the reaction mixture is heated to reflux for several hours.", "Step 7: The solvent is removed under reduced pressure and the crude product is purified by recrystallization or chromatography to yield 2-chloro-N-methyl-N-(4-methylphenyl)acetamide." ] } | |
CAS RN |
82577-42-2 |
Molecular Formula |
C10H12ClNO |
Molecular Weight |
197.7 |
Purity |
90 |
Origin of Product |
United States |
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